Cas no 78-60-4 (4,4,6-trimethyl-1,3,2-dioxaborinan-2-ol)

• Product Name: 4,4,6-trimethyl-1,3,2-dioxaborinan-2-ol
• CAS No: 78-60-4
• MF: C₆H₁₃BO₃
• MW: 143.976622343063
• CID: 984284
• PubChem ID: 352515
• Update Time: 2025-04-20

4,4,6-trimethyl-1,3,2-dioxaborinan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4,4,6-trimethyl-1,3,2-dioxaborinan-2-ol
• 2-hydroxy-4,4,6-trimethyl-1,3,2-dioxaborinane
• 2,2-methyl-,cyclic borate
• 4,4,6-trimethyl-2-hydroxy-1,3,2-dioxaborinane
• boric acid-(1,1,3-trimethyl-propanediyl ester)
• Borsaeure-(1,1,3-trimethyl-propandiylester)
• 2,4-Pentanediol, 2-methyl-, cyclic borate
• 78-60-4
• 2, 2-methyl-, cyclic borate
• 4,4,6-TRIMETHYL-2-HYDROXY-1,3, 2-DIOXABORINANE
• HWWZTLCUFSAFED-UHFFFAOYSA-N
• QP5YKX87T7
• 2-HYDROXY-4,4,6-TRIMETHYL-1,3,2-DIOXABORANANE
• 1,2-Dioxaborinane, 2-hydroxy-4,4,6-trimethyl-
• 2, 2-methyl-, cyclic ester with boric acid (H3BO3)
• SCHEMBL1157786
• 2-hydroxy-4,4,6-trimethyl-1 ,3,2-dioxaborinane
• NSC526739
• DTXSID60326314
• NSC-526739
• G64649

• Inchi： 1S/C6H13BO3/c1-5-4-6(2,3)10-7(8)9-5/h5,8H,4H2,1-3H3
• InChI Key： HWWZTLCUFSAFED-UHFFFAOYSA-N
• SMILES： O1B(O)OC(C)CC1(C)C

Computed Properties

• Exact Mass: 144.09600
• Monoisotopic Mass: 144.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1
• Boiling Point: 157.5°C at 760 mmHg
• Flash Point: 49°C
• Refractive Index: 1.422
• PSA: 38.69000
• LogP: 0.56760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds